Cas no 33082-83-6 (Urea,N-(2-chloroethyl)-N'-(4,4-dimethylcyclohexyl)-)

• Product Name: Urea,N-(2-chloroethyl)-N'-(4,4-dimethylcyclohexyl)-
• CAS No: 33082-83-6
• MF: C₁₁H₂₁ClN₂O
• MW: 232.750241994858
• CID: 322957
• PubChem ID: 279449
• Update Time: 2025-04-19

Urea,N-(2-chloroethyl)-N'-(4,4-dimethylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-(2-chloroethyl)-N'-(4,4-dimethylcyclohexyl)-
• 1-(2-Chloroethyl)-(3,4-dimethoxybenzyl)urea
• 1-(2-chloroethyl)-3-(3,4-dimethoxybenzyl)urea
• 1-(2-Chloroethyl)-3-veratrylurea
• AC1L6LAV
• ACMC-20cw11
• BRN 2751022
• N-(2-Chlor-aethyl)-N'-(3.4-dimethoxy-benzyl)-harnstoff
• N-(2-Chlor-aethyl)-N'-(4,4-dimethyl-cyclohexyl)-harnstoff
• N-< 2-Chlor-aethyl> -N'-< 3.4
• N-< 2-Chlor-aethyl> -N'-< 4,4-dimethyl-cyclohexyl> -harnstoff
• Urea, 1-(2-chloroethyl)-3-veratryl-
• 33082-83-6
• NSC-129974
• DTXSID10954707
• NSC129974
• N'-(2-Chloroethyl)-N-(4,4-dimethylcyclohexyl)carbamimidic acid

• Inchi： 1S/C11H21ClN2O/c1-11(2)5-3-9(4-6-11)14-10(15)13-8-7-12/h9H,3-8H2,1-2H3,(H2,13,14,15)
• InChI Key： UDCBXHXSSQCWBC-UHFFFAOYSA-N
• SMILES： ClCCNC(NC1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 232.13443
• Monoisotopic Mass: 232.134241
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.4

Experimental Properties

• Density: 1.07
• Boiling Point: 381.6°Cat760mmHg
• Flash Point: 184.6°C
• Refractive Index: 1.494
• PSA: 41.13
• LogP: 3.27500